Cas no 1955556-66-7 (3-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride)

3-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride structure
1955556-66-7 structure
Product Name:3-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride
CAS No:1955556-66-7
MF:C15H18ClN3OS
MW:323.84092092514
MDL:MFCD26793131
CID:5045134
PubChem ID:72716485
Update Time:2023-08-25

3-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride
    • 2-((8-Azabicyclo[3.2.1]octan-3-yl)thio)-5-phenyl-1,3,4-oxadiazole hydrochloride
    • 2-(8-azabicyclo[3.2.1]octan-3-ylsulfanyl)-5-phenyl-1,3,4-oxadiazole;hydrochloride
    • 3-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride
    • MDL: MFCD26793131
    • Inchi: 1S/C15H17N3OS.ClH/c1-2-4-10(5-3-1)14-17-18-15(19-14)20-13-8-11-6-7-12(9-13)16-11;/h1-5,11-13,16H,6-9H2;1H
    • InChI Key: FQSGLNXYKJHDNV-UHFFFAOYSA-N
    • SMILES: Cl.S(C1=NN=C(C2C=CC=CC=2)O1)C1CC2CCC(C1)N2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 325
  • Topological Polar Surface Area: 76.2

3-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P222841-100mg
3-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride
1955556-66-7
100mg
$ 115.00 2022-06-03
TRC
P222841-500mg
3-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride
1955556-66-7
500mg
$ 410.00 2022-06-03
TRC
P222841-1g
3-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride
1955556-66-7
1g
$ 615.00 2022-06-03
Enamine
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3-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride
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Enamine
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3-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride
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EN300-241300-0.25g
3-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride
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3-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride
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EN300-241300-1.0g
3-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride
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Enamine
EN300-241300-2.5g
3-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride
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EN300-241300-5.0g
3-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride
1955556-66-7 95%
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3-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride Related Literature

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